Cas no 23610-70-0 (O-Demethylhaemanthamine)

O-Demethylhaemanthamine structure
Product name:O-Demethylhaemanthamine
O-Demethylhaemanthamine Chemical and Physical Properties
Names and Identifiers
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- (3beta,12R,13beta)-1,2-didehydrocrinan-3,12-diol
- 11-Hydroxyvittatine
- O-Demethylhaemanthamine
-
- Inchi: 1S/C16H17NO4/c18-10-1-2-16-11-5-13-12(20-8-21-13)3-9(11)6-17(7-15(16)19)14(16)4-10/h1-3,5,10,14-15,18-19H,4,6-8H2/t10-,14+,15+,16+/m1/s1
- InChI Key: KWAOMPWGIIXDPH-BWAGICSOSA-N
- SMILES: C1[C@]23[C@@H](O)C[N@](CC4C2=CC2OCOC=2C=4)[C@@]3([H])C[C@H](O)C=1
Computed Properties
- Exact Mass: 287.11575802g/mol
- Monoisotopic Mass: 287.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 62.2Ų
O-Demethylhaemanthamine Related Literature
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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4. Book reviews
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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